Cas no 192582-98-2 (Benzoxazole, 7-chloro-5-fluoro-)

• Product Name: Benzoxazole, 7-chloro-5-fluoro-
• CAS No: 192582-98-2
• MF: C₇H₃ClFNO
• MW: 171.556224107742
• CID: 3857266
• PubChem ID: 53647058
• Update Time: 2025-04-22

Benzoxazole, 7-chloro-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 7-chloro-5-fluoro-
• 7-Chloro-5-fluoro-1,3-benzoxazole
• 192582-98-2

• Inchi： 1S/C7H3ClFNO/c8-5-1-4(9)2-6-7(5)11-3-10-6/h1-3H
• InChI Key： AKBCOWNLNHXJEP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OC=N2)F

Computed Properties

• Exact Mass: 170.9887196g/mol
• Monoisotopic Mass: 170.9887196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles